1-(2-fluoro-4-nitrophenyl)-2,4-dimethyl-1H-imidazole
Cat. No. B8339659
M. Wt: 235.21 g/mol
InChI Key: VVRUUMZJHLEXLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][OH:19].[F:1][c:2]1[c:3](-[n:11]2[c:12]([CH3:17])[n:13][c:14]([CH3:16])[cH:15]2)[cH:4][cH:5][c:6]([N+:8]([O-:9])=[O:10])[cH:7]1>>[F:1][c:2]1[c:3](-[n:11]2[c:12]([CH3:17])[n:13][c:14]([CH3:16])[cH:15]2)[cH:4][cH:5][c:6]([NH2:8])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cn(-c2ccc([N+](=O)[O-])cc2F)c(C)n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cn(-c2ccc(N)cc2F)c(C)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
